Cas no 27164-43-8 (Azirino[2',3':3,4]pyrrolo[1,2-a][1,3]oxazino[4,5-b]indole-2,5,8(1H)-trione,4,4a,10,10a,11,11a-hexahydro-6-methoxy-7,11-dimethyl-, (4aS,10aS,11aS,11bS)-)

• Product Name: Azirino[2',3':3,4]pyrrolo[1,2-a][1,3]oxazino[4,5-b]indole-2,5,8(1H)-trione,4,4a,10,10a,11,11a-hexahydro-6-methoxy-7,11-dimethyl-, (4aS,10aS,11aS,11bS)-
• CAS No: 27164-43-8
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• CID: 277392
• PubChem ID: 168664
• Update Time: 2025-04-19

Azirino[2',3':3,4]pyrrolo[1,2-a][1,3]oxazino[4,5-b]indole-2,5,8(1H)-trione,4,4a,10,10a,11,11a-hexahydro-6-methoxy-7,11-dimethyl-, (4aS,10aS,11aS,11bS)- Chemical and Physical Properties

Names and Identifiers

• Azirino[2',3':3,4]pyrrolo[1,2-a][1,3]oxazino[4,5-b]indole-2,5,8(1H)-trione,4,4a,10,10a,11,11a-hexahydro-6-methoxy-7,11-dimethyl-, (4aS,10aS,11aS,11bS)-
• (4aS)-6-methoxy-7,11-dimethyl-(4ar,10at,11at,11btN1)-4,4a,10,10a,11,11a-hexahydro-azirino[2',3':3,4]pyrrolo[1,2-a][1,3]oxazino[4,5-b]indole-2,5,8-trione
• Azirino[2',3':3,4]pyrrolo[1,2-a][1,3]oxazino[4,5-b]indole-2,5,8(1H)-trione,4,4a,10,10a,11,11a-hexahydro-6-methoxy-7,11-dimeth
• Mitiromycin
• 2-Hydroxy-6-methoxy-7,11-dimethyl-4,4a,10,10a,11,11a-hexahydroazireno[2',3':3,4]pyrrolo[1,2-a][1,3]oxazino[4,5-b]indole-5,8-dione
• DTXSID50949910
• 27164-43-8
• Azirino(2',3':3,4)pyrrolo(1,2-a)(1,3)oxazino(4,5-b)indole-2,5,8(1H)-trione, 4,4a,10,10a,11,11a-hexahydro-6-methoxy-7,11-dimethyl-, (4aS-(4aalpha,10abeta,11abeta,11bR*))-

• Inchi： 1S/C16H17N3O5/c1-6-11(20)10-9(12(21)13(6)23-3)7-5-24-15(22)17-16(7)14-8(18(14)2)4-19(10)16/h7-8,14H,4-5H2,1-3H3,(H,17,22)/t7-,8-,14-,16-,18?/m0/s1
• InChI Key： XIEWXZTXSYSEPW-QXXTYPIOSA-N
• SMILES： O1C(N[C@@]23[C@@H](C1)C1C(C(=C(C)C(C=1N2C[C@H]1[C@@H]3N1C)=O)OC)=O)=O

Computed Properties

• Exact Mass: 331.11691
• Monoisotopic Mass: 331.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 631.3°Cat760mmHg
• Flash Point: 335.6°C
• Refractive Index: 1.685
• PSA: 87.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolequinones